Cas no 55214-58-9 (1,3,5-Pentanetrione, 1,5-bis([1,1'-biphenyl]-4-yl)-)

• Product Name: 1,3,5-Pentanetrione, 1,5-bis([1,1'-biphenyl]-4-yl)-
• CAS No: 55214-58-9
• MF: C₂₉H₂₂O₃
• MW: 418.483188152313
• CID: 352536
• PubChem ID: 12241479
• Update Time: 2025-04-19

1,3,5-Pentanetrione, 1,5-bis([1,1'-biphenyl]-4-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Pentanetrione, 1,5-bis([1,1'-biphenyl]-4-yl)-
• 1,5-bis(4-phenylphenyl)pentane-1,3,5-trione
• 55214-58-9
• DTXSID00482024

• Inchi： 1S/C29H22O3/c30-27(19-28(31)25-15-11-23(12-16-25)21-7-3-1-4-8-21)20-29(32)26-17-13-24(14-18-26)22-9-5-2-6-10-22/h1-18H,19-20H2
• InChI Key： XAURIXRJOPKDEX-UHFFFAOYSA-N
• SMILES： O=C(CC(C1C=CC(=CC=1)C1C=CC=CC=1)=O)CC(C1C=CC(=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 418.15696
• Monoisotopic Mass: 418.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 571
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.2
• Topological Polar Surface Area: 51.2Ų

Experimental Properties

• PSA: 51.21